Cas no 1804374-92-2 (4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine
• CAS No: 1804374-92-2
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4805565
• Update Time: 2025-06-11

4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine

• Inchi： 1S/C7H7F2IN2O/c8-6(9)4-1-3(2-11)5(13)7(10)12-4/h1,6,13H,2,11H2
• InChI Key： AAMHENPZSUQQRZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(CN)=CC(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine

Recent Advances in the Study of 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine (CAS: 1804374-92-2)

The compound 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine (CAS: 1804374-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of aminomethyl, difluoromethyl, hydroxy, and iodo substituents on a pyridine core, exhibits promising properties for drug development, particularly in the areas of enzyme inhibition and targeted therapy.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the development of novel kinase inhibitors. The difluoromethyl group at the 6-position has been shown to significantly enhance metabolic stability compared to non-fluorinated analogs, while the 2-iodo substituent provides an excellent handle for further functionalization through cross-coupling reactions. Researchers at several pharmaceutical companies have reported improved synthetic routes to this compound with higher yields and better purity profiles.

In biological evaluations, 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine has demonstrated potent inhibitory activity against several protein kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound showed nanomolar IC50 values against JAK family kinases, with excellent selectivity profiles. The presence of the 3-hydroxy group appears to facilitate hydrogen bonding interactions with key residues in the kinase ATP-binding pocket.

The compound's potential in radiopharmaceutical applications has also been explored, leveraging the iodine-125 or iodine-131 isotopes for diagnostic and therapeutic purposes. Recent preclinical studies suggest that radioiodinated versions of this scaffold may have applications in targeted radiotherapy for certain cancers, owing to its favorable pharmacokinetic properties and tumor uptake characteristics.

From a medicinal chemistry perspective, the versatility of this scaffold allows for diverse modifications that can fine-tune pharmacological properties. Several research groups have reported successful derivatization at both the aminomethyl and iodo positions, leading to compounds with improved bioavailability and target engagement. Computational modeling studies have provided valuable insights into the structure-activity relationships of this compound class, facilitating rational drug design approaches.

Current challenges in the development of this compound include optimizing its metabolic stability and reducing potential off-target effects. However, recent advances in prodrug strategies and formulation technologies show promise in addressing these limitations. The compound continues to be a focus of intensive research, with several patent applications filed in the past year covering novel derivatives and therapeutic applications.

Future research directions are likely to explore the compound's potential in combination therapies and its application in emerging areas such as targeted protein degradation. The unique combination of structural features in 4-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-2-iodopyridine positions it as a valuable scaffold for the development of next-generation therapeutics across multiple disease areas.